Cas no 2137675-48-8 (3-Furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)-)
3-Furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)-
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- Inchi: 1S/C13H18O3/c1-13(2,3)10-7-9(12(14)15)11(16-10)8-5-4-6-8/h7-8H,4-6H2,1-3H3,(H,14,15)
- InChI Key: BFUXWCKUWBBHMG-UHFFFAOYSA-N
- SMILES: O1C(C(C)(C)C)=CC(C(O)=O)=C1C1CCC1
3-Furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-398896-0.05g |
5-tert-butyl-2-cyclobutylfuran-3-carboxylic acid |
2137675-48-8 | 0.05g |
$744.0 | 2023-03-02 | ||
| Enamine | EN300-398896-0.1g |
5-tert-butyl-2-cyclobutylfuran-3-carboxylic acid |
2137675-48-8 | 0.1g |
$779.0 | 2023-03-02 | ||
| Enamine | EN300-398896-0.25g |
5-tert-butyl-2-cyclobutylfuran-3-carboxylic acid |
2137675-48-8 | 0.25g |
$814.0 | 2023-03-02 | ||
| Enamine | EN300-398896-0.5g |
5-tert-butyl-2-cyclobutylfuran-3-carboxylic acid |
2137675-48-8 | 0.5g |
$849.0 | 2023-03-02 | ||
| Enamine | EN300-398896-1.0g |
5-tert-butyl-2-cyclobutylfuran-3-carboxylic acid |
2137675-48-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-398896-2.5g |
5-tert-butyl-2-cyclobutylfuran-3-carboxylic acid |
2137675-48-8 | 2.5g |
$1735.0 | 2023-03-02 | ||
| Enamine | EN300-398896-5.0g |
5-tert-butyl-2-cyclobutylfuran-3-carboxylic acid |
2137675-48-8 | 5.0g |
$2566.0 | 2023-03-02 | ||
| Enamine | EN300-398896-10.0g |
5-tert-butyl-2-cyclobutylfuran-3-carboxylic acid |
2137675-48-8 | 10.0g |
$3807.0 | 2023-03-02 |
3-Furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 3-Furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)-
3-Furancarboxylic Acid, 2-Cyclobutyl-5-(1,1-Dimethylethyl)-: A Comprehensive Overview
The compound with CAS No. 2137675-48-8, commonly referred to as 3-furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)-, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique furan ring system, which serves as a versatile platform for various chemical modifications. The presence of the cyclobutyl and tert-butyl groups further enhances its structural diversity, making it a valuable substrate for exploring novel chemical reactions and applications.
Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of 3-furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)-. These methods often involve multi-step processes that leverage modern catalytic techniques and advanced reaction mechanisms. For instance, the use of transition metal catalysts has significantly improved the yield and selectivity of these reactions. The ability to precisely control the stereochemistry of the molecule has also opened new avenues for its application in drug discovery and materials development.
The structural features of 3-furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)- make it an ideal candidate for exploring various chemical transformations. The furan ring system is known for its reactivity under specific conditions, allowing for the introduction of functional groups at strategic positions. The cyclobutane ring adds rigidity to the molecule, which can influence its physical properties and reactivity. Furthermore, the tert-butyl group provides steric bulk, which can be exploited to modulate the molecule's interactions with other compounds.
Recent studies have highlighted the potential of 3-furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)- in drug design. Its unique structure allows for interactions with biological targets through multiple binding modes, making it a promising lead compound for developing novel therapeutic agents. Researchers have also explored its role in supramolecular chemistry, where it serves as a building block for constructing complex molecular architectures with tailored functionalities.
In addition to its role in organic synthesis and drug discovery, 3-furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)- has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in designing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable pore sizes, making them suitable for gas storage and catalysis applications.
The latest research on 3-furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)- has also focused on its environmental impact and sustainability. Scientists are investigating methods to synthesize this compound using renewable resources and eco-friendly conditions. Such efforts align with the growing demand for sustainable chemical processes that minimize waste and reduce environmental footprint.
In conclusion, 3-furancarboxylic acid, 2-cyclobutyl-5-(1,1-dimethylethyl)- is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for advancing chemical research and innovation. As researchers continue to explore its potential, this compound is expected to play an increasingly important role in shaping future developments in organic chemistry and materials science.
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